Cas no 104569-84-8 (Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]-)

Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]- structure
104569-84-8 structure
Product Name:Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]-
CAS No:104569-84-8
MF:C20H29NS
MW:315.515964269638
CID:1143861
PubChem ID:22152665
Update Time:2025-04-20

Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]-
    • 1-isothiocyanato-4-[2-(4-pentylcyclohexyl)ethyl]benzene
    • SCHEMBL10347849
    • SCHEMBL10347847
    • 104569-84-8
    • DTXSID50622993
    • Inchi: 1S/C20H29NS/c1-2-3-4-5-17-6-8-18(9-7-17)10-11-19-12-14-20(15-13-19)21-16-22/h12-15,17-18H,2-11H2,1H3
    • InChI Key: SCRCEXPGZBAPJG-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(=CC=1)CCC1CCC(CCCCC)CC1

Computed Properties

  • Exact Mass: 315.20207110g/mol
  • Monoisotopic Mass: 315.20207110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 44.4Ų
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